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Compound of Interest

Compound Name: NAN-190 hydrobromide

Cat. No.: B1676930 Get Quote

For researchers and drug development professionals handling NAN-190 hydrobromide, a

potent 5-HT1A receptor antagonist, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. This guide provides a comprehensive, step-

by-step procedure for the safe disposal of NAN-190 hydrobromide, aligning with established

safety protocols for hazardous chemical waste.

Key Hazard Profile of NAN-190 Hydrobromide
Understanding the inherent hazards of a compound is the foundation of its safe handling and

disposal. NAN-190 hydrobromide presents several key risks that must be managed.
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Hazard Classification Description GHS Hazard Statement

Acute Aquatic Toxicity
Very toxic to aquatic life.[1][2]

[3]
H400

Chronic Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.[2][3]
H410

Skin Corrosion/Irritation Causes skin irritation.[1][3] H315

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][3]
H319

Specific Target Organ Toxicity
May cause respiratory

irritation.[1][3]
H335

Acute Oral Toxicity Harmful if swallowed.[2] H302

Step-by-Step Disposal Protocol
Given the hazardous nature of NAN-190 hydrobromide, particularly its high aquatic toxicity, it

is imperative to avoid any release into the environment.[1][2] The primary disposal route is

through an approved hazardous waste disposal facility.

1. Personal Protective Equipment (PPE): Before handling NAN-190 hydrobromide for

disposal, ensure appropriate PPE is worn, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

2. Waste Segregation and Collection:

Solid Waste: Collect solid NAN-190 hydrobromide, contaminated materials (e.g., weighing

paper, pipette tips), and spill cleanup materials in a dedicated, clearly labeled, and sealed

container.
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Liquid Waste: Solutions containing NAN-190 hydrobromide should be collected in a

separate, leak-proof, and clearly labeled container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's chemical safety guidelines.

Empty Containers: "Empty" containers of NAN-190 hydrobromide must be triple-rinsed with

a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

3. Container Labeling: All waste containers must be clearly and accurately labeled with the

following information:

The words "Hazardous Waste"

The full chemical name: "NAN-190 hydrobromide"

The primary hazards (e.g., "Toxic to Aquatic Life," "Irritant")

The approximate concentration and quantity of the waste

The date of waste generation

4. Storage: Store the sealed and labeled waste containers in a designated, well-ventilated, and

secure hazardous waste accumulation area. Ensure that the storage location is away from

drains and incompatible materials.

5. Disposal: Arrange for the collection and disposal of the NAN-190 hydrobromide waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[2] Under no circumstances should NAN-190
hydrobromide or its solutions be disposed of down the drain.

Experimental Protocols
Specific experimental protocols for the neutralization or chemical degradation of NAN-190
hydrobromide for disposal purposes are not readily available in public safety literature. The

recommended procedure is to treat it as a stable chemical entity and dispose of it via

incineration through a certified hazardous waste management company. Any attempt at

chemical neutralization should only be undertaken by qualified chemists with a thorough
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understanding of the compound's reactivity, and the reaction products must still be disposed of

as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of NAN-190 hydrobromide.
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NAN-190 Hydrobromide Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676930#nan-190-hydrobromide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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